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Compound of Interest

Compound Name: 2,6-Dichlorophenol indophenol
CAS No.: 956-48-6
Cat. No.: B1147628
Get Quote
. J

2,6-Dichlorophenolindophenol: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural formula,
properties, and applications of 2,6-Dichlorophenolindophenol (DCPIP). It is designed to be a
valuable resource for researchers, scientists, and professionals in drug development, offering
detailed information on its physicochemical characteristics, experimental protocols, and
relevant biological pathways.

Structural Formula and Physicochemical Properties

2,6-Dichlorophenolindophenol is a chemical compound that belongs to the indophenol class of
dyes.[1] Its structure features a quinone-imine core with two chlorine atoms substituted on the
phenol ring.[1] This structure is responsible for its characteristic redox properties and
colorimetric changes.[2]
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The physicochemical properties of DCPIP are summarized in the tables below. It is important to

note that DCPIP is commonly available in its sodium salt and sodium salt dihydrate forms,

which have different molecular weights.

Table 1: General and Physicochemical Properties of 2,6-Dichlorophenolindophenol and its

Salts
Property Value
4-[(3,5-dichloro-4-
IUPAC Name hydroxyphenyl)imino]cyclohexa-2,5-dien-1-
one[2]
Synonyms DCPIP, DCIP, DPIP, Tillman's Reagent[2][3]
CAS Number 956-48-9 (Acid form)[2]

620-45-1 (Sodium salt)[3]

1082681-24-0 (Sodium salt dihydrate)[4]

Molecular Formula

C12H7CI2NO2 (Acid form)[2]

C12H6CI2NNaO2 (Sodium salt)[3]

C12H6CI2NNaO:2 - 2H20 (Sodium salt dihydrate)
[4]

Molar Mass

268.09 g/mol (Acid form)[2]

290.08 g/mol (Sodium salt)[3]

326.11 g/mol (Sodium salt dihydrate)[4]

Appearance

Dark green crystalline powder[3]

Solubility

Soluble in water

Redox Potential (E'o)

+0.22 V (vs. SHE)[5]

Table 2: Spectral Properties of 2,6-Dichlorophenolindophenol
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Property Value Conditions

) ~600 nm (Oxidized, blue form) )
Maximum Absorbance (Amax) 2] Neutral/Alkaline pH

Pink (Oxidized form) Acidic pH[6]

Colorless (Reduced form)

Molar Extinction Coefficient (g) 18,000 - 19,700 M~icm™1 pH 8.3, at 600-605 nm
~19,100 M~icm~1 pH 7.4, at 605 nm[5]
Isobestic Point 522 nm -

Redox Properties and Reaction Mechanisms

DCPIP is widely utilized as a redox indicator due to its distinct color change upon reduction. In
its oxidized state, it is blue in neutral or alkaline solutions and pink in acidic conditions.[2][6]
Upon accepting electrons from a reducing agent, it is converted to its colorless leuco form,
DCPIPH:.[2] This property is central to its application in various biochemical assays.

The reduction of DCPIP is a two-electron, two-proton process. The general mechanism can be
described as an outer-sphere electron transfer.[7]

Reducing Agent Loses 2e- Oxidized Agent
(e.g., Ascorbic Acid)

(e.g., Dehydroascorbic Acid)

DCPIP (Oxidized) +2e-, + 2H* > DCPIPH:z (Reduced)
Blue/Pink Colorless

Click to download full resolution via product page

Caption: Redox reaction of 2,6-Dichlorophenolindophenol (DCPIP).

Experimental Protocols
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Quantification of Ascorbic Acid (Vitamin C) by Titration

This method relies on the stoichiometric reduction of DCPIP by ascorbic acid. The endpoint of
the titration is indicated by the persistence of the pink or blue color of unreacted DCPIP.[2]

Materials:

DCPIP solution (0.001 M)

Standard ascorbic acid solution (0.001 M)

Sample containing ascorbic acid (e.qg., fruit juice)

Metaphosphoric acid - acetic acid solution (stabilizing agent)

Burette, pipette, conical flask
Procedure:

o Preparation of DCPIP solution: Dissolve a known mass of DCPIP sodium salt in distilled
water to make a solution of approximately 0.001 M. This solution should be standardized.

o Standardization of DCPIP solution:

o Pipette a known volume (e.g., 10 mL) of the standard ascorbic acid solution into a conical
flask.

o Add a small volume of the metaphosphoric acid - acetic acid solution.

o Titrate with the DCPIP solution from the burette until a faint pink or blue color persists for
at least 30 seconds.[8]

o Record the volume of DCPIP solution used and calculate its exact molarity.
e Titration of the sample:
o Pipette a known volume of the sample (e.g., 10 mL of fruit juice) into a conical flask.[8]

o Titrate with the standardized DCPIP solution until the endpoint is reached.[8]
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o Record the volume of DCPIP solution used.

» Calculation: The concentration of ascorbic acid in the sample can be calculated using the
stoichiometry of the reaction (1 mole of ascorbic acid reacts with 1 mole of DCPIP).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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